Cas no 35353-29-8 (1,4-Benzenediamine, N,N'-bis(2-benzothiazolyl)-)

• Product Name: 1,4-Benzenediamine, N,N'-bis(2-benzothiazolyl)-
• CAS No: 35353-29-8
• MF: C₂₀H₁₄N₄S₂
• MW: 374.481960773468
• CID: 1470014
• PubChem ID: 14688874
• Update Time: 2025-04-20

1,4-Benzenediamine, N,N'-bis(2-benzothiazolyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediamine, N,N'-bis(2-benzothiazolyl)-
• 1-N,4-N-bis(1,3-benzothiazol-2-yl)benzene-1,4-diamine
• N~1~,N~4~-Bis(1,3-benzothiazol-2-yl)benzene-1,4-diamine
• 35353-29-8
• DTXSID30563017

• Inchi： 1S/C20H14N4S2/c1-3-7-17-15(5-1)23-19(25-17)21-13-9-11-14(12-10-13)22-20-24-16-6-2-4-8-18(16)26-20/h1-12H,(H,21,23)(H,22,24)
• InChI Key： MVRJCAMNERCQHK-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1NC1C=CC(=CC=1)NC1=NC2C=CC=CC=2S1

Computed Properties

• Exact Mass: 374.06622
• Monoisotopic Mass: 374.06598881g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 106Ų

Experimental Properties

• PSA: 49.84